Cas no 757961-41-4 (methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride)

• Product Name: methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride
• CAS No: 757961-41-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD08059125
• CID: 547840
• PubChem ID: 53302206
• Update Time: 2025-06-28

methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride
• L-Proline, 3-hydroxy-, methyl ester, hydrochloride
• L-Proline,3-hydroxy-, methyl ester, hydrochloride (1:1), (3R)-
• Methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride
• D-proline<wbr>
• LogP
• methyl (3S)-3-hydroxy-D-prolinate hydrochloride (1:1)
• Methyl-(3S)-3-hydroxy-D-prolinathydrochlorid(1:1)
• Methyl (3R)-3-hydroxy-L-prolinate--hydrogen chloride (1/1)
• Methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate HCl
• 757961-41-4
• AKOS015901036
• (2S,3R)-METHYL 3-HYDROXYPYRROLIDINE-2-CARBOXYLATE HCL
• (2S,3R)-methyl3-hydroxypyrrolidine-2-carboxylatehydrochloride
• SCHEMBL201379
• MFCD08059125
• DTXSID40693359
• AS-54748
• L-Proline, 3-hydroxy-, methyl ester, hydrochloride, (3R)-
• VT1192
• 3-Hydroxy-L-proline methyl ester hydrochloride
• CS-0054828
• methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate;hydrochloride
• methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD08059125
• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-4(8)2-3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+;/m1./s1
• InChI Key： FPZOEPPXPLBIAN-JBUOLDKXSA-N
• SMILES： Cl.O[C@@H]1CCN[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 181.051
• Monoisotopic Mass: 181.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Additional information on methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride

Methyl (2S,3R)-3-Hydroxypyrrolidine-2-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 757961-41-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (2S,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride, is a derivative of pyrrolidine and is characterized by its unique stereochemistry and functional groups. The presence of a hydroxyl group and a carboxylate ester in a specific chiral configuration makes it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride is defined by its four-carbon pyrrolidine ring with a hydroxyl group at the C-3 position and a methyl ester at the C-2 position. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various applications in pharmaceutical research and development.

Recent studies have highlighted the potential of (2S,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride as a key intermediate in the synthesis of novel drugs. Its chiral nature allows for the creation of enantiomerically pure compounds, which are crucial for developing drugs with improved efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in neurodegenerative diseases.

In addition to its role as an intermediate, methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride has shown promise in preclinical studies for its potential therapeutic applications. Research conducted at the University of California, San Francisco, revealed that this compound exhibits significant anti-inflammatory properties. The study found that it can effectively reduce inflammation in animal models of arthritis, suggesting its potential as a treatment for inflammatory diseases.

The synthesis of (2S,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common synthetic route involves the asymmetric hydrogenation of a prochiral substrate followed by esterification and salt formation. Advanced techniques such as chiral catalysts and enantioselective synthesis methods have been employed to achieve high yields and purity levels.

The physical properties of methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride include its white crystalline form and high melting point. It is highly soluble in water and polar organic solvents, which facilitates its use in various chemical reactions and biological assays. These properties make it an ideal candidate for further exploration in drug discovery and development.

In terms of safety and handling, (2S,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride should be stored under dry conditions and protected from light to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation.

The future prospects for methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride are promising. Ongoing research aims to explore its potential applications in the treatment of various diseases, including neurodegenerative disorders, inflammatory conditions, and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, methyl (2S,3R)-3-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 757961-41-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an invaluable intermediate for the synthesis of biologically active molecules. As research continues to uncover new applications and therapeutic benefits, this compound is likely to play an increasingly important role in the development of novel drugs.